Cas no 2172216-53-2 (2-1-(2-methoxyethyl)-5-(oxolan-3-yl)-1H-1,2,3-triazol-4-ylacetamide)

• Product Name: 2-1-(2-methoxyethyl)-5-(oxolan-3-yl)-1H-1,2,3-triazol-4-ylacetamide
• CAS No: 2172216-53-2
• MF: C₁₁H₁₈N₄O₃
• MW: 254.285622119904
• CID: 6599303
• PubChem ID: 165786250
• Update Time: 2025-10-29

2-1-(2-methoxyethyl)-5-(oxolan-3-yl)-1H-1,2,3-triazol-4-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-1-(2-methoxyethyl)-5-(oxolan-3-yl)-1H-1,2,3-triazol-4-ylacetamide
• EN300-1597647
• 2-[1-(2-methoxyethyl)-5-(oxolan-3-yl)-1H-1,2,3-triazol-4-yl]acetamide
• 2172216-53-2

• Inchi： 1S/C11H18N4O3/c1-17-5-3-15-11(8-2-4-18-7-8)9(13-14-15)6-10(12)16/h8H,2-7H2,1H3,(H2,12,16)
• InChI Key： AQJCBECEZDIZGW-UHFFFAOYSA-N
• SMILES： O1CCC(C1)C1=C(CC(N)=O)N=NN1CCOC

Computed Properties

• Exact Mass: 254.13789045g/mol
• Monoisotopic Mass: 254.13789045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 92.3Ų

Additional information on 2-1-(2-methoxyethyl)-5-(oxolan-3-yl)-1H-1,2,3-triazol-4-ylacetamide

Comprehensive Overview of 2-1-(2-methoxyethyl)-5-(oxolan-3-yl)-1H-1,3-triazol-4-ylacetamide (CAS No. 2172216-53-2)

The compound 2-1-(2-methoxyethyl)-5-(oxolan-3-yl)-1H-1,2,3-triazol-4-ylacetamide (CAS No. 2172216-53-2) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a 1,2,3-triazole core linked to a methoxyethyl group and an oxolan-3-yl moiety, makes it a promising candidate for drug discovery and development. Researchers are particularly interested in its potential applications as a bioactive scaffold due to its ability to interact with various biological targets.

In recent years, the demand for heterocyclic compounds like 2-1-(2-methoxyethyl)-5-(oxolan-3-yl)-1H-1,2,3-triazol-4-ylacetamide has surged, driven by their versatility in medicinal chemistry. The 1,2,3-triazole ring, in particular, is known for its stability and ability to form hydrogen bonds, making it a valuable component in designing enzyme inhibitors and receptor modulators. This compound's CAS No. 2172216-53-2 is frequently searched in academic databases, reflecting its growing relevance in drug design and biomolecular interactions.

One of the most discussed topics in modern pharmacology is the development of small-molecule therapeutics with high specificity and minimal side effects. 2-1-(2-methoxyethyl)-5-(oxolan-3-yl)-1H-1,2,3-triazol-4-ylacetamide aligns with this trend, as its structural features allow for precise targeting of protein-protein interactions and signal transduction pathways. Its acetamide group further enhances its solubility and bioavailability, critical factors in preclinical studies.

The synthesis of CAS No. 2172216-53-2 typically involves click chemistry techniques, a popular method for constructing 1,2,3-triazole derivatives. This approach is favored for its efficiency and compatibility with green chemistry principles, a hot topic in sustainable drug development. Researchers are also exploring its potential in cancer therapy and neurodegenerative disease research, areas where heterocyclic scaffolds have shown remarkable promise.

Another area of interest is the compound's role in antibacterial and antiviral applications. With the rise of antibiotic resistance, scientists are actively investigating novel triazole-based compounds like 2-1-(2-methoxyethyl)-5-(oxolan-3-yl)-1H-1,2,3-triazol-4-ylacetamide for their ability to disrupt microbial growth. Its oxolan-3-yl moiety may contribute to enhanced membrane permeability, a key factor in combating resistant strains.

From a commercial perspective, CAS No. 2172216-53-2 is increasingly listed in catalogs of fine chemicals and pharmaceutical intermediates. Suppliers highlight its purity and reproducibility, essential for high-throughput screening and structure-activity relationship studies. The compound's methoxyethyl side chain also offers opportunities for further derivatization, a common strategy in lead optimization.

In conclusion, 2-1-(2-methoxyethyl)-5-(oxolan-3-yl)-1H-1,2,3-triazol-4-ylacetamide represents a compelling example of how heterocyclic chemistry continues to drive innovation in life sciences. Its CAS No. 2172216-53-2 serves as a gateway to exploring new therapeutic avenues, from precision medicine to infectious disease control. As research progresses, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern healthcare.